2-[(4-Butylphenyl)sulfamoyl]benzoic acid

• CAS No.: 98644-86-1
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 2-[(4-butylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C17H19NO4S/c1-2-3-6-13-9-11-14(12-10-13)18-23(21,22)16-8-5-4-7-15(16)17(19)20/h4-5,7-12,18H,2-3,6H2,1H3,(H,19,20)
• InChI Key: HPZMAKZLEBTQCQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2C(=O)O

Description

2-[(4-Butylphenyl)sulfamoyl]benzoic acid is a useful research compound. Its molecular formula is C17H19NO4S and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction scheme II is carried out by slowly adding the cooled reaction mixture into a 4 liter beaker containing 250 ml water and 300 ml of hydrochloric acid (37%), and equipped with an efficient stirrer, taking care that the mixture does not foam over. The dispersion is chilled in a refrigerator over night. The crude N-(p-n-butylphenyl)-o-carbomethoxy benzene sulfonamide settles on the bottom of the beaker as a brownish, viscous mass. The water layer is poured off and replaced by a solution of 80 g sodium hydroxide in 1.5 liter of water. The resulting solution is heated for 2 hours at 85° C. to hydrolize the methyl ester (reaction scheme III). ##STR16##